Cas no 2680850-63-7 (benzyl 7-methylidene-4-azaspiro2.5octane-4-carboxylate)

• Product Name: benzyl 7-methylidene-4-azaspiro2.5octane-4-carboxylate
• CAS No: 2680850-63-7
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 5651436
• PubChem ID: 165911680
• Update Time: 2025-06-15

benzyl 7-methylidene-4-azaspiro2.5octane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680850-63-7
• EN300-28280363
• benzyl 7-methylidene-4-azaspiro[2.5]octane-4-carboxylate
• benzyl 7-methylidene-4-azaspiro2.5octane-4-carboxylate

• Inchi： 1S/C16H19NO2/c1-13-7-10-17(16(11-13)8-9-16)15(18)19-12-14-5-3-2-4-6-14/h2-6H,1,7-12H2
• InChI Key： OSMCTPJDFGMMSU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(=C)CC21CC2)=O

Computed Properties

• Exact Mass: 257.141578849g/mol
• Monoisotopic Mass: 257.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl 7-methylidene-4-azaspiro2.5octane-4-carboxylate

Introduction to Benzyl 7-methylidene-4-azaspiro2.5octane-4-carboxylate (CAS No. 2680850-63-7)

Benzyl 7-methylidene-4-azaspiro2.5octane-4-carboxylate, identified by its CAS number 2680850-63-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the spirocyclic class of molecules, which are known for their unique structural and functional properties. The presence of both azaspiro and ester functional groups in its molecular structure makes it a promising candidate for various applications, particularly in medicinal chemistry and drug development.

The molecular structure of Benzyl 7-methylidene-4-azaspiro2.5octane-4-carboxylate consists of a spirocyclic core, which is a key feature that contributes to its distinct chemical behavior. The spirocyclic framework is formed by the intersection of two rings, one of which contains an azacycloalkane moiety, while the other is an octane derivative. This unique arrangement imparts flexibility and reactivity to the molecule, making it an attractive scaffold for designing novel bioactive compounds.

The ester functionality at the 4-position of the spirocyclic core plays a crucial role in modulating the pharmacokinetic properties of the compound. Ester groups are commonly found in pharmaceuticals due to their ability to enhance solubility and bioavailability. Additionally, the benzyl group attached to the carboxylate moiety contributes to the overall stability and lipophilicity of the molecule, which are important factors in drug design.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential applications in various therapeutic areas. These compounds have shown promise as scaffolds for developing drugs with enhanced binding affinity and selectivity. For instance, spirocyclic azaspiranes have been investigated for their anti-inflammatory and analgesic properties. The structural features of Benzyl 7-methylidene-4-azaspiro2.5octane-4-carboxylate make it a valuable building block for such applications.

One of the most compelling aspects of Benzyl 7-methylidene-4-azaspiro2.5octane-4-carboxylate is its versatility in chemical modifications. The presence of multiple reactive sites allows chemists to introduce various functional groups, enabling the synthesis of a diverse array of derivatives with tailored biological activities. This flexibility has made it a popular choice for medicinal chemists working on drug discovery projects.

The synthesis of Benzyl 7-methylidene-4-azaspiro2.5octane-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The spirocyclic core is typically formed through intramolecular cyclization reactions, while the ester and benzyl groups are introduced via esterification and benzylation processes, respectively. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to optimize yield and purity.

The pharmacological potential of Benzyl 7-methylidene-4-azaspiro2.5octane-4-carboxylate has been explored in several preclinical studies. These studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in inflammation and pain signaling pathways. The compound's unique structural features contribute to its selective binding properties, which are essential for developing drugs with minimal side effects.

In conclusion, Benzyl 7-methylidene-4-azaspiro2.5octane-4-carboxylate (CAS No. 2680850-63-7) is a highly promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its versatility in chemical modifications, make it an ideal candidate for designing novel therapeutic agents. As research in this field continues to advance, we can expect to see more innovative applications of this remarkable compound.